Cas no 14172-55-5 (1-(benzenesulfonyl)piperazine)

1-(benzenesulfonyl)piperazine Properties

Names and Identifiers

• 1-(Phenylsulfonyl)piperazine
• 1-BENZENESULFONYL-PIPERAZINE
• cyclobutanecarboxylic acid [3-(5-bromo-2-chloro-pyrimidin-4-ylamino)-propyl]-amide
• Piperazine,1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)piperazine
• 4-Phenylsulfonylpiperazine
• AKOS B003962
• AKOS MSC-0756
• IFLAB-BB F1986-0009
• CHEMBRDG-BB 3003962
• ART-CHEM-BB B003962
• TIMTEC-BB SBB009226
• SALOR-INT L204471-1EA
• 1-PHENYLSULPHONYLPIPERAZINE
• 1-(Pyridine-2-sulfonyl)-piperazine
• 1-benzenesulphonylpiperazine
• 1-Phenyl sulfonyl piperazine
• 1-Phenylsulfonyl-piperazine
• Oprea1_134321
• [(1,1-Dimethylpropyl)amino](oxo)aceticacid
• 1-Benzenesulfonylpiperazine
• EN300-31943
• F1986-0009
• 4-benzenesulfonylpiperazine
• Z56870732
• FT-0653009
• 1-benzenesulfonyl piperazine
• SMR000472978
• 14172-55-5
• CHEMBL1877230
• 1-(phenylsulphonyl)piperazine
• CS-W000283
• Piperazine, 1-(phenylsulfonyl)-
• Enamine_004678
• MLS001077195
• SCHEMBL17246
• BB 0248089
• NCGC00181868-01
• HMS1407E14
• DTXSID00355603
• AB10166
• AKOS000264125
• J-007539
• Oprea1_632679
• HMS2800N06
• MFCD02182804
• benzenesulfonyl piperazine
• FS-1689
• AKOS BBS-00003688
• AN-922/14468072
• DB-015712
• 1-(phenylsulfonyl)piperazine
• 1-Benzenesulfonyl-piperazine
• STK365160
• ALBB-001505
• +Expand

• MDL： MFCD02182804
• InChIKey： NANQJUFFKXWVJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2O2S/c13-15(14,10-4-2-1-3-5-10)12-8-6-11-7-9-12/h1-5,11H,6-9H2
• SMILES： O=S(=O)(N1CCNCC1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 226.07800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 226.077598
• Heavy Atom Count: 15
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 57.8

Experimental Properties

• LogP: 1.62800
• PSA: 57.79000
• Boiling Point: 377.4 °C at 760 mmHg
• Melting Point: 108-110 ºC
• Flash Point: 182.1 °C
• Solubility: Slightly soluble (21 g/l) (25 º C),
• Color/Form: solid
• Density: 1.251±0.06 g/cm3 (20 ºC 760 Torr),

1-(benzenesulfonyl)piperazine Security Information

• Safety Instruction： 23-24/25
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：IRRITANT

1-(benzenesulfonyl)piperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%